Cas no 706818-92-0 (Methyl 4-amino-1-ethyl-1H-indazole-6-carboxylate)
706818-92-0 structure
Product Name:Methyl 4-amino-1-ethyl-1H-indazole-6-carboxylate
CAS No:706818-92-0
MF:C11H13N3O2
MW:219.239822149277
CID:557701
Update Time:2023-08-02
Methyl 4-amino-1-ethyl-1H-indazole-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole-6-carboxylicacid, 4-amino-1-ethyl-, methyl ester
- Methyl4-amino-1-ethyl-1H-indazole-6-carboxylate
- 1H-Indazole-6-carboxylicacid,4-amino-1-ethyl-,methylester(9CI)
- Methyl 4-amino-1-ethyl-1H-indazole-6-carboxylate
- MYBHHWDLHJGPIM-UHFFFAOYSA-N
-
- Inchi: 1S/C11H13N3O2/c1-3-14-10-5-7(11(15)16-2)4-9(12)8(10)6-13-14/h4-6H,3,12H2,1-2H3
- InChI Key: MYBHHWDLHJGPIM-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=C(C2C=NN(CC)C=2C=1)N)=O
Computed Properties
- Exact Mass: 219.101
- Monoisotopic Mass: 219.101
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.1
Methyl 4-amino-1-ethyl-1H-indazole-6-carboxylate Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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